Cas no 1448043-28-4 (N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl-4-methoxy-3,5-dimethylbenzene-1-sulfonamide)

• Product Name: N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl-4-methoxy-3,5-dimethylbenzene-1-sulfonamide
• CAS No: 1448043-28-4
• MF: C₂₀H₂₄N₂O₄S
• MW: 388.480564117432
• CID: 6011534
• PubChem ID: 71788697
• Update Time: 2025-07-15

N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl-4-methoxy-3,5-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl-4-methoxy-3,5-dimethylbenzene-1-sulfonamide
• N-[2-hydroxy-2-(1-methylindol-3-yl)ethyl]-4-methoxy-3,5-dimethylbenzenesulfonamide
• F6200-3266
• 1448043-28-4
• AKOS024538206
• N-(2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl)-4-methoxy-3,5-dimethylbenzenesulfonamide
• N-[2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl]-4-methoxy-3,5-dimethylbenzene-1-sulfonamide

• Inchi： 1S/C20H24N2O4S/c1-13-9-15(10-14(2)20(13)26-4)27(24,25)21-11-19(23)17-12-22(3)18-8-6-5-7-16(17)18/h5-10,12,19,21,23H,11H2,1-4H3
• InChI Key： QXXFVGBWERKJOZ-UHFFFAOYSA-N
• SMILES： C1(S(NCC(O)C2C3=C(N(C)C=2)C=CC=C3)(=O)=O)=CC(C)=C(OC)C(C)=C1

Computed Properties

• Exact Mass: 388.14567842g/mol
• Monoisotopic Mass: 388.14567842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 88.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl-4-methoxy-3,5-dimethylbenzene-1-sulfonamide

Research Brief on N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl-4-methoxy-3,5-dimethylbenzene-1-sulfonamide (CAS: 1448043-28-4)

In recent years, the compound N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl-4-methoxy-3,5-dimethylbenzene-1-sulfonamide (CAS: 1448043-28-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative, characterized by its unique indole and benzene sulfonamide moieties, has shown promising potential in various therapeutic applications. The compound's structural complexity and functional groups make it a subject of interest for drug discovery and development.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of this compound. Preliminary findings suggest that it exhibits potent inhibitory effects on specific enzymatic targets, particularly those involved in inflammatory and oncogenic pathways. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated that 1448043-28-4 acts as a selective inhibitor of cyclooxygenase-2 (COX-2), with a higher affinity compared to traditional non-steroidal anti-inflammatory drugs (NSAIDs). This selectivity could potentially reduce gastrointestinal side effects commonly associated with COX-2 inhibition.

Another area of investigation revolves around the compound's potential as an anticancer agent. In vitro studies conducted by a team at the National Cancer Institute revealed that 1448043-28-4 induces apoptosis in several cancer cell lines, including breast and colon cancer, through the modulation of the PI3K/AKT/mTOR signaling pathway. The compound's ability to cross the blood-brain barrier also opens avenues for its application in treating glioblastoma and other central nervous system malignancies.

The synthesis and optimization of 1448043-28-4 have also been a focal point in recent research. A study published in Organic & Biomolecular Chemistry (2024) detailed a novel, high-yield synthetic route that improves the scalability and purity of the compound. This advancement is critical for further preclinical and clinical development, addressing previous challenges related to its complex structure and low yield in traditional synthetic methods.

Despite these promising findings, challenges remain in the development of 1448043-28-4 as a therapeutic agent. Pharmacokinetic studies indicate that the compound has a relatively short half-life, necessitating further structural modifications or formulation strategies to enhance its bioavailability. Additionally, comprehensive toxicology studies are required to assess its safety profile before progressing to clinical trials.

In conclusion, N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl-4-methoxy-3,5-dimethylbenzene-1-sulfonamide represents a compelling candidate for further investigation in drug development. Its dual potential as an anti-inflammatory and anticancer agent, coupled with recent advancements in synthesis, positions it as a molecule of significant interest. Future research should focus on addressing its pharmacokinetic limitations and expanding its therapeutic applications through targeted modifications and combination therapies.